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Compound of Interest

Compound Name: Tributylmethylammonium chloride

Cat. No.: B1206052 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of

Tributylmethylammonium chloride, a quaternary ammonium salt with increasing relevance in

various chemical and pharmaceutical applications, including as a phase-transfer catalyst and in

the formulation of ionic liquids. Due to a notable scarcity of precise quantitative solubility data

for Tributylmethylammonium chloride in publicly available literature, this guide presents a

comparative analysis of structurally similar tetra-alkylammonium chlorides to provide valuable

insights into its likely solubility characteristics.

Furthermore, this guide furnishes a detailed experimental protocol for determining the solubility

of Tributylmethylammonium chloride in organic solvents using the isothermal equilibrium

method. Visual diagrams generated using Graphviz are included to illustrate key experimental

workflows.

Comparative Solubility of Tetra-alkylammonium
Chlorides
The solubility of quaternary ammonium salts is influenced by the nature of the alkyl chains and

the properties of the solvent. Generally, they exhibit good solubility in polar solvents. The

following table summarizes available quantitative solubility data for structurally related tetra-

alkylammonium chlorides to serve as a predictive reference for the solubility of

Tributylmethylammonium chloride.
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Compound Solvent Solvent Type
Temperature
(°C)

Solubility (
g/100 g of
solvent)

Tetramethylamm

onium chloride
Methanol Polar Protic 25 68.41[1]

1-Butanol Polar Protic 25 4.38[1]

Acetonitrile Polar Aprotic 25 0.34[1]

Chloroform Polar Aprotic 25 0.0106[1]

1,2-

Dichloroethane
Polar Aprotic 25 0.00125[1]

Tetraethylammon

ium chloride
Water Polar Protic 20 141[2]

Chloroform Polar Aprotic 20 8.2[2]

Acetone Polar Aprotic Not Specified Very Soluble[2]

Ethanol Polar Protic Not Specified Very Soluble[2]

Tetrabutylammon

ium chloride

Dimethylformami

de
Polar Aprotic 50 320[3]

Ethanol Polar Protic 78 Very Soluble[3]

Diethyl ether Non-polar Not Specified
Difficultly

Soluble[3]

Based on this comparative data, it can be inferred that Tributylmethylammonium chloride is

likely to be highly soluble in polar protic solvents like methanol and ethanol, and moderately to

highly soluble in polar aprotic solvents such as acetone and chloroform. Its solubility in non-

polar solvents is expected to be limited. The presence of three butyl groups suggests it will

have greater solubility in less polar organic solvents compared to tetramethylammonium and

tetraethylammonium chlorides, while the single methyl group may slightly increase its polarity

compared to tetrabutylammonium chloride.
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Experimental Protocol: Determination of Solubility
via Isothermal Equilibrium (Shake-Flask Method)
The following protocol outlines a robust and widely accepted method for determining the

saturation solubility of a solid compound, such as Tributylmethylammonium chloride, in an

organic solvent at a specific temperature.

Objective: To determine the equilibrium solubility of Tributylmethylammonium chloride in a

selected organic solvent at a constant temperature.

Materials:

Tributylmethylammonium chloride (analytical grade, dried under vacuum)

Organic solvent of interest (HPLC grade or higher)

Glass vials with PTFE-lined screw caps

Thermostatically controlled shaker or incubator

Analytical balance (readability ± 0.1 mg)

Volumetric flasks and pipettes

Syringe filters (solvent-compatible, e.g., 0.22 µm PTFE)

Pre-weighed vials for gravimetric analysis

Vacuum oven or nitrogen stream for solvent evaporation

Methodology:

Preparation of Supersaturated Solutions:

Add an excess amount of solid Tributylmethylammonium chloride to several glass vials.

The excess solid is crucial to ensure that equilibrium with the dissolved state is reached.

Record the weight of each empty vial and the weight after adding the solid.
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Solvent Addition and Equilibration:

Add a precise volume or weight of the chosen organic solvent to each vial.

Securely cap the vials and place them in a thermostatic shaker set to the desired

temperature.

Agitate the vials for a predetermined period (e.g., 24-72 hours) to allow the system to

reach equilibrium. The time required for equilibration should be determined empirically by

taking measurements at different time points until the concentration of the solute in the

solution remains constant.

Phase Separation:

Once equilibrium is reached, cease agitation and allow the vials to stand undisturbed in

the thermostatic shaker for a sufficient time (e.g., 2-4 hours) to allow the excess solid to

sediment.

Carefully withdraw a sample of the supernatant using a syringe, ensuring no solid particles

are disturbed.

Immediately filter the supernatant through a solvent-compatible syringe filter into a pre-

weighed collection vial. This step is critical to remove any undissolved microcrystals.

Gravimetric Determination of Solute Concentration:

Accurately weigh the collection vial containing the filtered saturated solution.

Evaporate the solvent from the vial under a gentle stream of nitrogen or in a vacuum oven

at a temperature that will not cause decomposition of the Tributylmethylammonium
chloride.

Once the solvent is completely removed and the vial contains only the dried solute, weigh

the vial again.

Calculation of Solubility:
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The mass of the dissolved Tributylmethylammonium chloride is the difference between

the final weight of the vial with the residue and the initial weight of the empty vial.

The mass of the solvent is the difference between the weight of the vial with the filtered

solution and the weight of the vial with the residue.

Calculate the solubility in grams of solute per 100 g of solvent.
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Experimental Workflow for Solubility Determination

Solute Properties
(Tributylmethylammonium chloride)

- Alkyl Chain Length
- Polarity

Solubility

Solvent Properties
- Polarity (Protic/Aprotic)

- Dielectric Constant
Temperature

Click to download full resolution via product page

Factors Influencing Solubility

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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